methyl 2-(4-methoxypyrimidin-5-yl)acetate
Cat. No. B8500905
M. Wt: 182.18 g/mol
InChI Key: SUVDRORBKXXSSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08247415B2
Procedure details
To a stirred solution of 0.21 g (1.14 mmol) of methyl (4-methoxy-5-pyrimidinyl)acetate from Step A above in 0.5 mL of water and 1.5 mL of ethanol was added 81 mg (1.9 mmol) of lithium hydroxide hydrate. The reaction mixture was stirred at ambient temperature for 2 h then concentrated in vacuo to remove all volatiles. The residue was diluted with 3 mL of 2.0 M aqueous hydrogen chloride and then concentrated in vacuo to remove all volatiles to yield the title compound as an off white solid (191 mg, 90%). 1H-NMR (500 MHz, CD3OD) δ: 8.72 (s, 1H), 8.35 (s, 1H), 4.01 (s, 3H), 3.57 (s, 2H). LC-MS: m/z (E/S) 169 (MH)+.
Name
lithium hydroxide hydrate
Quantity
81 mg
Type
reactant
Reaction Step One
Name
Name
Yield
90%
Identifiers
|
REACTION_CXSMILES
|
C[O:2][C:3](=[O:13])[CH2:4][C:5]1[C:6]([O:11][CH3:12])=[N:7][CH:8]=[N:9][CH:10]=1.C(O)C.O.[OH-].[Li+]>O>[CH3:12][O:11][C:6]1[C:5]([CH2:4][C:3]([OH:13])=[O:2])=[CH:10][N:9]=[CH:8][N:7]=1 |f:2.3.4|
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Inputs
Step One
|
Name
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|
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Quantity
|
0.21 g
|
|
Type
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reactant
|
|
Smiles
|
COC(CC=1C(=NC=NC1)OC)=O
|
|
Name
|
|
|
Quantity
|
1.5 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)O
|
|
Name
|
lithium hydroxide hydrate
|
|
Quantity
|
81 mg
|
|
Type
|
reactant
|
|
Smiles
|
O.[OH-].[Li+]
|
|
Name
|
|
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Quantity
|
0.5 mL
|
|
Type
|
solvent
|
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Smiles
|
O
|
Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
|
Type
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CUSTOM
|
|
Details
|
The reaction mixture was stirred at ambient temperature for 2 h
|
|
Rate
|
UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
|
Workups
CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
then concentrated in vacuo
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to remove all volatiles
|
ADDITION
|
Type
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ADDITION
|
|
Details
|
The residue was diluted with 3 mL of 2.0 M aqueous hydrogen chloride
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
concentrated in vacuo
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to remove all volatiles
|
Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC1=NC=NC=C1CC(=O)O
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 191 mg | |
| YIELD: PERCENTYIELD | 90% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
